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Compound of Interest

Compound Name:
(R)-5-Bromomethyl-2-

pyrrolidinone

Cat. No.: B1282023 Get Quote

CAS Number: 98612-60-3

This technical guide provides a comprehensive overview of (R)-5-Bromomethyl-2-
pyrrolidinone, a versatile chiral building block of significant interest to researchers, scientists,

and professionals in drug development and medicinal chemistry. This document details its

physicochemical properties, safety information, synthetic protocols, and key applications,

presenting data in a clear and accessible format.

Physicochemical Properties
(R)-5-Bromomethyl-2-pyrrolidinone is a white to light brown powder.[1] Its key

physicochemical properties are summarized in the table below for easy reference.
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Property Value Reference

Molecular Formula C₅H₈BrNO [1][2]

Molecular Weight 178.03 g/mol [1][2]

Appearance White to light brown powder [1]

Melting Point 76 - 80 °C [1]

Optical Rotation
[α]²²/D = +34° (c = 0.5 in

ethanol)
[1]

Purity ≥ 95.5% (GC) [1]

Storage Conditions 2 - 8 °C [1]

Safety and Hazard Information
(R)-5-Bromomethyl-2-pyrrolidinone is classified as harmful if swallowed and causes serious

eye irritation. It may also cause an allergic skin reaction.[3] Appropriate personal protective

equipment, including gloves, protective clothing, and eye/face protection, should be worn when

handling this compound.[3]

Hazard Statement Code Pictogram

Harmful if swallowed H302 GHS07

May cause an allergic skin

reaction
H317 GHS07

Causes serious eye irritation H319 GHS07

Precautionary Statements:

P280: Wear protective gloves/protective clothing/eye protection/face protection.[3]

P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.[3]
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Synthesis
(R)-5-Bromomethyl-2-pyrrolidinone can be synthesized from its corresponding hydroxyl

precursor, (R)-5-(hydroxymethyl)-2-pyrrolidinone. The following is a general experimental

protocol adapted from the synthesis of the (S)-enantiomer.

Experimental Protocol: Synthesis of (R)-5-Bromomethyl-
2-pyrrolidinone
Materials:

(R)-5-(hydroxymethyl)-2-pyrrolidinone

Triphenylphosphine (PPh₃)

Carbon tetrabromide (CBr₄)

Anhydrous acetonitrile

Procedure:

Suspend (R)-5-(hydroxymethyl)-2-pyrrolidinone and triphenylphosphine (1.1 equivalents) in

anhydrous acetonitrile in a round-bottom flask equipped with a magnetic stirrer.

Cool the suspension to 0 °C in an ice bath.

Slowly add a solution of carbon tetrabromide (1.1 equivalents) dissolved in anhydrous

acetonitrile to the stirred suspension.

Allow the reaction mixture to warm to room temperature and stir overnight. The mixture

should gradually become a clear solution.

Upon completion of the reaction (monitored by TLC), remove the solvent by rotary

evaporation.

Purify the residue by flash chromatography to yield (R)-5-Bromomethyl-2-pyrrolidinone as

a white to light brown solid.
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Synthetic Workflow for (R)-5-Bromomethyl-2-pyrrolidinone
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Caption: Synthetic workflow for (R)-5-Bromomethyl-2-pyrrolidinone.
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Applications in Research and Development
(R)-5-Bromomethyl-2-pyrrolidinone is a highly versatile and valuable chiral intermediate in

organic synthesis, particularly in the development of pharmaceuticals and other bioactive

molecules.[1] Its utility stems from the presence of a reactive bromomethyl group on a chiral

pyrrolidinone scaffold.

Pharmaceutical Synthesis: This compound is a key building block for creating

enantiomerically pure pharmaceuticals.[1] Its structure is particularly relevant in the synthesis

of drugs targeting neurological disorders.[1]

Agrochemicals: It is also utilized in the development of new agrochemicals, such as

pesticides and herbicides.[1]

Polymer Chemistry: The reactivity of the bromomethyl group makes it a candidate for the

synthesis of novel polymers with specific properties.[1]

Chemical Biology: In chemical biology, it can be used to synthesize probes for studying

protein interactions and enzyme mechanisms.[1]

The reactivity of the bromine atom allows for various chemical transformations, most notably

nucleophilic substitution reactions, enabling the introduction of a wide range of functional

groups.[2]
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Role of (R)-5-Bromomethyl-2-pyrrolidinone as a Versatile Building Block

Chemical Transformations

Synthesis of Bioactive Molecules

(R)-5-Bromomethyl-
2-pyrrolidinone

Nucleophilic Substitution

Reacts via

Cyclization Reactions

Participates in

Pharmaceuticals
(e.g., for Neurological Disorders)

Agrochemicals
(Pesticides, Herbicides)

Chemical Biology Tools
(Probes for Proteins/Enzymes) Novel Polymers

Click to download full resolution via product page

Caption: Role as a versatile synthetic building block.

Biological Context and Signaling Pathways
While (R)-5-Bromomethyl-2-pyrrolidinone itself is primarily an intermediate and not typically

a biologically active end-product, the pyrrolidinone core is a well-established pharmacophore

found in numerous bioactive compounds.[4] Derivatives of the pyrrolidinone scaffold have been

shown to interact with a variety of biological targets. For instance, some pyrrolidine-containing

phenols have been investigated for their neuroprotective effects, which are thought to be

mediated through the modulation of signaling pathways such as the mitogen-activated protein

kinase (MAPK) and nuclear factor-kappa B (NF-κB) pathways.[5] These pathways are crucial in

regulating cellular responses to stimuli such as stress and are involved in inflammation and cell

survival.[5]
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It is important to note that the specific biological activity and the signaling pathways modulated

are highly dependent on the nature of the substituents on the pyrrolidinone ring. The primary

role of (R)-5-Bromomethyl-2-pyrrolidinone is to serve as a chiral scaffold onto which various

functionalities can be introduced to create novel molecules with desired biological activities.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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